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An In-Depth Technical Guide to the Chemical and Physical Properties of 1-Decene

Introduction
1-Decene (CH₂=CH(CH₂)₇CH₃) is a linear alpha-olefin (α-olefin) of significant industrial

importance. As a key building block in organic synthesis, it serves as a monomer in the

production of copolymers, such as polyethylene, and is a crucial intermediate in the

manufacturing of a wide array of chemicals.[1] Its primary applications include the synthesis of

polyalphaolefins (PAOs) for high-performance synthetic lubricants, plasticizer alcohols,

epoxides, amines, synthetic fatty acids, and alkylated aromatics.[1][2][3] This guide provides a

comprehensive overview of the core chemical and physical properties of 1-decene, along with

summaries of standard experimental methodologies for their determination, tailored for

researchers, scientists, and professionals in drug development and chemical synthesis.

Chemical and Physical Properties
The fundamental properties of 1-decene are summarized in the tables below, providing a

consolidated reference for key quantitative data.

Table 1: General and Physical Properties
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Property Value Conditions

Molecular Formula C₁₀H₂₀

Molecular Weight 140.27 g/mol

Appearance Colorless liquid Ambient

Odor Mild, pleasant

Density 0.741 g/mL at 25 °C

Boiling Point 170.56 - 172 °C at 760 mmHg

Melting Point -66.3 °C

Refractive Index 1.421 at 20 °C (n20/D)

Viscosity (Kinematic) 1.09 mm²/s at 20 °C

Surface Tension 24 dynes/cm at 20 °C

Vapor Pressure 1.6 - 1.67 mmHg at 23.8 - 25 °C

Vapor Density 4.84 (Air = 1)

Sources:[3][4][5][6][7][8]

Table 2: Thermochemical and Safety Properties
Property Value Notes

Flash Point 44 - 47.78 °C (111.2 - 118 °F) Closed Cup

Autoignition Temperature 235 °C (455 °F)

Heat of Vaporization 45.6 kJ/mol At boiling point

Heat of Combustion -10,615 cal/g

Solubility in Water 0.57 mg/L at 25 °C (Insoluble)

Log P (octanol/water) 5.12 - 5.70

Hazard Class Flammable Liquid, Category 3
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Sources:[3][4][5][6][8][9]

Experimental Protocols
Accurate determination of physicochemical properties is critical for safety, quality control, and

process design. The following sections summarize standard methodologies for measuring the

key properties of 1-decene.

Boiling Point Determination (Simulated Distillation)
The boiling point of a hydrocarbon like 1-decene can be determined by gas chromatography, a

technique often referred to as Simulated Distillation (SimDis).

Methodology Summary (ASTM D2887 / D5399):

Principle: This method simulates physical distillation by separating the components of a

sample in order of their boiling points using a gas chromatograph.[10] A sample is injected

into a heated gas chromatograph, which contains a nonpolar column. The column

temperature is increased at a controlled, linear rate.[10]

Apparatus: A gas chromatograph equipped with a flame ionization detector (FID) or thermal

conductivity detector (TCD), a nonpolar capillary or packed column, and a temperature-

programmable oven.

Procedure:

Calibration: A calibration mixture of known hydrocarbons with a wide range of boiling

points is run under the same chromatographic conditions as the sample. A curve is

generated by plotting the retention time of each hydrocarbon against its known boiling

point.[10]

Sample Analysis: The 1-decene sample is injected and the chromatogram is recorded.

Data Interpretation: The retention time of the 1-decene peak is used to determine its

corresponding boiling point from the calibration curve. The boiling range distribution is

obtained from the cumulative area under the chromatogram.[10]
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Density Measurement
The density of liquids can be determined using several methods outlined in OECD Guideline

109.

Methodology Summary (OECD 109):

Principle: Density is the mass per unit volume ( kg/m ³) of a substance.[7][11] Standard

methods are applicable for liquids with viscosities typically below 5 Pa·s.[7][11][12]

Apparatus: Common instruments include a hydrometer, a hydrostatic balance, or an

oscillating densitometer.[7][13]

Procedure (Oscillating Densitometer):

A U-shaped tube is vibrated at its resonant frequency.

The tube is filled with the liquid sample (1-decene), which changes the mass of the

system and thus its resonant frequency.

The change in frequency is measured and correlated to the density of the liquid.

The instrument must be calibrated using two reference substances of known density.[11]

Measurements are typically performed in duplicate at a constant temperature, such as

20°C.[11]

Flash Point Determination
The flash point is a critical safety parameter indicating the lowest temperature at which a

liquid's vapors will ignite with an ignition source. The Pensky-Martens closed-cup method is

standard.

Methodology Summary (ASTM D93):

Principle: This method determines the flash point of petroleum products by heating a sample

in a closed cup and introducing an ignition source periodically.[4][5][9] The flash point is the
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lowest temperature, corrected to a barometric pressure of 101.3 kPa, at which the vapor

ignites momentarily.[4]

Apparatus: A manual or automated Pensky-Martens closed-cup tester, consisting of a brass

test cup with a lid, a stirring device, a heating source, and an ignition source applicator.[5][9]

Procedure (Procedure A for distillate fuels):

The test cup is filled with the 1-decene sample to a specified level.

The lid is secured, and the sample is heated and stirred at a prescribed rate (e.g., 5-

6°C/min).[9]

The ignition source (a small flame) is periodically dipped into the vapor space of the cup.

The temperature at which a distinct flash is observed inside the cup is recorded as the

flash point.[5]

Viscosity Measurement
Viscosity describes a fluid's resistance to flow. For Newtonian liquids like 1-decene, several

methods are available under OECD Guideline 114.

Methodology Summary (OECD 114):

Principle: This guideline covers methods for measuring the viscosity of liquids. For

Newtonian fluids, capillary viscometers are commonly used.[2][3]

Apparatus: A capillary viscometer (e.g., Ubbelohde type), a constant temperature bath, and a

timer.

Procedure (Capillary Viscometer):

A fixed volume of the 1-decene sample is introduced into the viscometer.

The viscometer is placed in a constant temperature bath (e.g., 20°C and 40°C) and

allowed to reach thermal equilibrium.[2][3]
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The liquid is drawn up through the capillary tube by suction.

The time taken for the liquid to flow between two marked points under the influence of

gravity is measured accurately.

The kinematic viscosity is calculated by multiplying the flow time by the viscometer's

calibration constant. The test is performed at least twice at each temperature.[2][3][14]

Refractive Index Measurement
The refractive index is a fundamental physical property related to the speed of light in a

substance.

Methodology Summary (Abbe Refractometer):

Principle: An Abbe refractometer measures the refractive index based on the critical angle of

total internal reflection. It is a common and rapid method for liquid samples.

Apparatus: An Abbe refractometer, a light source (often a sodium lamp or white light with a

compensator), and a constant temperature water bath.

Procedure:

A few drops of the 1-decene sample are placed between the illuminating and refracting

prisms of the refractometer.[15]

Light is passed through the sample, and the telescope is adjusted until the boundary

between the light and dark regions is sharp and centered on the crosshairs.[15] If a color

band is visible, the compensator is adjusted to remove it.[15]

The refractive index is read directly from the calibrated scale.

The temperature of the prisms is controlled, as the refractive index is temperature-

dependent.

Chemical Reactivity and Pathways
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1-Decene's chemistry is dominated by its terminal double bond, making it susceptible to

various addition reactions. A primary industrial application is its catalytic oligomerization to

produce Polyalphaolefins (PAOs), which are used as synthetic lubricants.[16][17] This process

involves the formation of dimers, trimers, tetramers, and higher oligomers from the 1-decene
monomer.[17]

Monomer Feed

Oligomerization
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Caption: Simplified workflow for the synthesis of Polyalphaolefins (PAOs) from 1-decene.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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